Isopropyl 5-(4-chlorophenyl)-2-(ethylthio)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: propan-2-yl 5-(4-chlorophenyl)-2-ethylsulfanyl-7-methyl-4-oxo-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H22ClN3O3S/c1-5-28-20-23-17-16(18(25)24-20)15(12-6-8-13(21)9-7-12)14(11(4)22-17)19(26)27-10(2)3/h6-10,15H,5H2,1-4H3,(H2,22,23,24,25)
• InChI Key: KHFHCZFJMUKNCW-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C(C(=C(N2)C)C(=O)OC(C)C)C3=CC=C(C=C3)Cl)C(=O)N1
• Molecular Formula: C20H22ClN3O3S
• Molecular Weight: 419.9 g/mol

Description

Isopropyl 5-(4-chlorophenyl)-2-(ethylthio)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C20H22ClN3O3S and its molecular weight is 419.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research into derivatives similar to Isopropyl 5-(4-chlorophenyl)-2-(ethylthio)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate often focuses on their synthesis and the exploration of their chemical and physical properties. For instance, studies have detailed the condensation processes and alkylation reactions involved in the synthesis of related pyrimidine and pyrido[2,3-d]pyrimidine derivatives, highlighting their pharmacological activities (Śladowska, Bartoszko-Malik, & Zawisza, 1990; Bakhite, Al‐Sehemi, & Yamada, 2005). These compounds have been found to exhibit various levels of biological activity, underscoring their potential in drug development.

Potential Biological Applications

Derivatives of this compound have been studied for their antimicrobial properties, suggesting their potential use in combating various bacterial and fungal infections (Abdelghani, Said, Assy, & Hamid, 2017). Additionally, research on halogenated pyrimidine derivatives has explored their anticancer, antifungal, and insecticidal activities, which could be crucial for developing new therapeutic agents (Shafiq et al., 2020).

Advanced Materials and Chemical Properties

The study of substituted pyrimidines, including those with structures analogous to this compound, extends to materials science. Investigations into the density, viscosity, and ultrasonic properties of such compounds in various solvents have provided insights into their molecular interactions and potential applications in designing new materials with specific physical properties (Bajaj & Tekade, 2014).